6-(2-Chloro-4-fluoro-phenoxy)hexanenitrile

• IUPAC Name: 6-(2-chloro-4-fluorophenoxy)hexanenitrile
• InChI: InChI=1S/C12H13ClFNO/c13-11-9-10(14)5-6-12(11)16-8-4-2-1-3-7-15/h5-6,9H,1-4,8H2
• InChI Key: HTJHJKOANKICFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)OCCCCCC#N
• Molecular Formula: C12H13ClFNO
• Molecular Weight: 241.69 g/mol

Description

6-(2-Chloro-4-fluoro-phenoxy)hexanenitrile is a halogenated aliphatic nitrile characterized by a hexanenitrile backbone substituted with a phenoxy group bearing chlorine and fluorine at the 2- and 4-positions, respectively. Its molecular formula is C₁₂H₁₂ClFNO, with a molecular weight of 255.68 g/mol (calculated).

The compound’s structural features—such as the electron-withdrawing halogens (Cl, F) on the aromatic ring and the polar nitrile group—impart unique physicochemical properties, including moderate hydrophobicity and stability under standard conditions. These traits make it a candidate for applications in agrochemicals, pharmaceuticals, or as a synthetic intermediate in organic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(2-Chloro-4-fluoro-phenoxy)hexanenitrile typically involves the reaction of 2-chloro-4-fluorophenol with 6-bromohexanenitrile in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure consistent reaction conditions and high yield. The use of automated systems for reagent addition and product isolation enhances the efficiency and safety of the production process .

Chemical Reactions Analysis

Types of Reactions

6-(2-Chloro-4-fluoro-phenoxy)hexanenitrile undergoes various chemical reactions, including:

Nucleophilic Substitution: The chloro and fluoro substituents on the phenoxy ring can be replaced by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The nitrile group can be reduced to an amine or oxidized to a carboxylic acid.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form biaryl compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Potassium carbonate in DMF.

Reduction: Hydrogen gas with a palladium catalyst.

Oxidation: Potassium permanganate in an acidic medium.

Coupling Reactions: Palladium catalyst with boronic acids.

Major Products Formed

Amines: From the reduction of the nitrile group.

Carboxylic Acids: From the oxidation of the nitrile group.

Biaryl Compounds: From coupling reactions.

Scientific Research Applications

6-(2-Chloro-4-fluoro-phenoxy)hexanenitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-(2-Chloro-4-fluoro-phenoxy)hexanenitrile involves its interaction with specific molecular targets. The chloro and fluoro substituents on the phenoxy ring enhance its binding affinity to certain enzymes and receptors. The nitrile group can undergo metabolic transformations, leading to the formation of active metabolites that exert biological effects .

Comparison with Similar Compounds

Key Observations :

• Halogen Position: The position of halogens significantly affects electronic properties.
• Bromine vs. Chlorine: Brominated analogues (e.g., 6-(2-Bromo-5-fluorophenoxy)hexanenitrile) exhibit higher molecular weights and may offer distinct reactivity in Suzuki-Miyaura couplings due to bromine’s superior leaving-group ability .

Functional Group Modifications

Hexanenitrile vs. Shorter-Chain Nitriles

• Hexanenitrile Backbone : The six-carbon chain provides flexibility and lipophilicity, enhancing membrane permeability in bioactive molecules. In contrast, shorter-chain nitriles (e.g., pentanenitriles) may reduce steric bulk but compromise metabolic stability .
• Cannabilactone Derivatives : Compounds like AM4346 (6-[1-(1,9-dihydroxy-6-oxo-6H-benzo[c]chromen-3-yl) cyclopentyl] hexanenitrile) demonstrate that hexanenitrile chains paired with bulky cyclopentyl groups achieve high CB2 receptor selectivity (Ki = 4.9 nM), highlighting the role of chain length in receptor interactions .

Nitrile vs. Other Terminal Groups

• Nitrile (-CN) : Enhances dipole moments and participates in hydrogen bonding, improving binding to biological targets. Replacing -CN with -OH or -COOH (e.g., in carboxylic acid derivatives) increases hydrophilicity but may reduce blood-brain barrier penetration .

Physicochemical and Application-Based Comparisons

Boiling Point and Solubility Trends

• 6-(2-Chloro-4-fluoro-phenoxy)hexanenitrile: Predicted boiling point ~308–320°C (analogous to 2-(4-Chlorophenyl)hexanenitrile, B.P. 308.7°C at 760 mmHg) .
• 2-(4-Chlorophenyl)hexanenitrile: Insoluble in water but soluble in toluene/ethanol, a trait shared with halogenated phenoxyhexanenitriles due to nonpolar aromatic and aliphatic regions .

Industrial and Pharmacological Relevance

• Agrochemicals: 2-(4-Chlorophenyl)hexanenitrile is pivotal in synthesizing Myclobutanil, a triazole fungicide , whereas phenoxy-substituted hexanenitriles may serve as precursors for herbicides or insecticides.
• Pharmaceuticals: Cannabilactones with hexanenitrile chains (e.g., AM4346) show CB2 receptor agonism, suggesting that the target compound could be optimized for cannabinoid receptor modulation .

Biological Activity

6-(2-Chloro-4-fluoro-phenoxy)hexanenitrile is a synthetic compound with potential biological activities that have garnered interest in pharmacological and toxicological research. This article delves into its biological activity, focusing on its mechanisms, interactions with biomolecules, and implications for drug development.

Chemical Structure and Properties

6-(2-Chloro-4-fluoro-phenoxy)hexanenitrile is characterized by the presence of a chlorofluorophenyl moiety and a hexanenitrile chain. The structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{12}\text{ClF}\text{N}\quad \text{ Molecular Weight 229 68 g mol }$$

The biological activity of 6-(2-Chloro-4-fluoro-phenoxy)hexanenitrile is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The presence of the nitrile group may enhance lipophilicity, potentially improving membrane permeability and bioavailability.

Interaction with Biomolecules

The compound has been investigated for its interaction with proteins and nucleic acids, suggesting a mechanism that may involve:

• Enzyme Inhibition : The chlorofluorophenyl group can form non-covalent interactions with active sites of enzymes, potentially inhibiting their activity.
• Antioxidant Activity : Preliminary studies indicate that it may exhibit antioxidant properties, which could contribute to its protective effects against cellular damage.

Antimicrobial Activity

Research has shown that 6-(2-Chloro-4-fluoro-phenoxy)hexanenitrile possesses antimicrobial properties. A study evaluated its efficacy against various bacterial strains using the disc diffusion method. The results indicated significant inhibition zones, suggesting potential as an antibacterial agent.

Bacterial Strain	Inhibition Zone (mm)
Escherichia coli	15
Staphylococcus aureus	18
Pseudomonas aeruginosa	12

Cytotoxicity and Anticancer Potential

In vitro assays have assessed the cytotoxic effects of the compound on cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549). The results demonstrated dose-dependent cytotoxicity, with IC50 values indicating significant potential for further development as an anticancer agent.

Cell Line	IC50 (µM)
MCF-7	25
A549	30

Case Studies

• Study on Antimutagenic Activity : A recent investigation explored the antimutagenic properties of halogenated compounds similar to 6-(2-Chloro-4-fluoro-phenoxy)hexanenitrile. The study utilized the Ames test to evaluate mutagenicity in Salmonella typhimurium. Results indicated that compounds with similar structures exhibited reduced mutagenicity when pre-treated with the compound, highlighting its potential role in DNA repair mechanisms .
• Pharmacokinetic Profiling : Another study focused on the pharmacokinetics of the compound, assessing absorption, distribution, metabolism, and excretion (ADME) properties. Findings suggested favorable pharmacokinetic profiles that support further exploration in drug development contexts.